3-(2-(Benzyl(phenethyl)amino)ethyl)phenol

• Molecular Formula: C23H25NO
• Molecular Weight: 331.4 g/mol
• IUPAC Name: 3-[2-[benzyl(2-phenylethyl)amino]ethyl]phenol
• InChI: InChI=1S/C23H25NO/c25-23-13-7-12-21(18-23)15-17-24(19-22-10-5-2-6-11-22)16-14-20-8-3-1-4-9-20/h1-13,18,25H,14-17,19H2
• InChI Key: CZDRSHJHLZUQSK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CCN(CCC2=CC(=CC=C2)O)CC3=CC=CC=C3

Description

3-(2-(Benzyl(phenethyl)amino)ethyl)phenol is an organic compound that features a phenol group, an amino group, and a benzyl group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(2-(Benzyl(phenethyl)amino)ethyl)phenol can be achieved through several methods. One common approach involves the nucleophilic aromatic substitution reaction, where a nucleophile replaces a leaving group on an aromatic ring . Another method includes the electrophilic aromatic substitution, where an electrophile forms a sigma-bond to the benzene ring, generating a positively charged intermediate .

Industrial Production Methods

Industrial production of phenols often involves the Hock process, where cumene is oxidized to form phenol and acetone . This process can be adapted to produce various substituted phenols, including this compound.

Chemical Reactions Analysis

Types of Reactions

3-(2-(Benzyl(phenethyl)amino)ethyl)phenol undergoes several types of chemical reactions, including:

Oxidation: The phenol group can be oxidized to form quinones.

Reduction: The amino group can be reduced to form amines.

Substitution: Both nucleophilic and electrophilic aromatic substitutions can occur.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride and sodium borohydride are often used.

Substitution: Reagents like halogens, nitrating agents, and sulfonating agents are used under various conditions.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation of the phenol group can yield quinones, while reduction of the amino group can produce primary or secondary amines.

Scientific Research Applications

3-(2-(Benzyl(phenethyl)amino)ethyl)phenol has several scientific research applications:

Chemistry: Used as a building block for synthesizing more complex molecules.

Biology: Studied for its potential interactions with biological molecules and pathways.

Medicine: Investigated for its potential therapeutic effects and as a precursor for drug development.

Industry: Utilized in the production of polymers, resins, and other industrial chemicals.

Mechanism of Action

The mechanism by which 3-(2-(Benzyl(phenethyl)amino)ethyl)phenol exerts its effects involves interactions with various molecular targets and pathways. For instance, it may interact with enzymes or receptors, leading to changes in cellular processes. The exact molecular targets and pathways depend on the specific application and context .

Comparison with Similar Compounds

Similar Compounds

Phenethyl alcohol: Similar in structure but lacks the amino group.

Benzyl alcohol: Similar in structure but lacks the phenethyl group.

Phenol: The simplest form of phenolic compounds, lacking the benzyl and phenethyl groups.

Uniqueness

3-(2-(Benzyl(phenethyl)amino)ethyl)phenol is unique due to the presence of both the benzyl and phenethyl groups, which confer distinct chemical and biological properties. This uniqueness makes it valuable for specific applications where these properties are advantageous.